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Compound of Interest

Compound Name: Cesium chromate

Cat. No.: B076401 Get Quote

For Immediate Release

This document serves as a comprehensive technical guide on cesium chromate (Cs₂CrO₄) for

researchers, scientists, and professionals in drug development. It details the compound's

chemical formula, molecular structure, physicochemical properties, and established

experimental protocols.

Chemical Formula and Nomenclature
Cesium chromate is an inorganic compound with the chemical formula Cs₂CrO₄.[1] It is also

referred to as dicaesium chromate or cesium chromate(VI).[1][2] The compound consists of

two cesium cations (Cs⁺) and one chromate anion (CrO₄²⁻).[3]

Physicochemical Properties
Cesium chromate is a yellow crystalline solid that is odorless and highly soluble in water.[1][3]

[4] Key quantitative data are summarized in the table below.
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Property Value References

Molecular Formula Cs₂CrO₄ [1][3][4]

Molar Mass 381.805 g/mol [3][4]

Appearance Yellow crystalline solid [1][3]

Density 4.237 g/cm³ [1]

Melting Point
954 to 961 °C (1,749 to 1,762

°F)
[1]

Solubility in Water 45.50 g/100 g at 25 °C [1][3]

Molecular and Crystal Structure
The defining feature of cesium chromate is the chromate anion (CrO₄²⁻), where a central

chromium atom is in the +6 oxidation state and is tetrahedrally coordinated to four oxygen

atoms.[3][5] The overall salt crystallizes in the orthorhombic system, which is a common

structure for other cesium salts like cesium sulfate.[1][3]

The crystal structure has been determined to belong to the Pnma space group (No. 62).[1][6] In

this arrangement, there are two distinct cesium ion (Cs⁺) sites. One site has the cesium ion

bonded to nine oxygen atoms, while the other is bonded to eleven oxygen atoms.[6]

Crystal Structure
Parameter

Value References

Crystal System Orthorhombic [1][3]

Space Group Pnma (No. 62) [1][6]

Lattice Constants
a = 8.368 Å, b = 6.226 Å, c =

11.135 Å
[1]

Formula Units (Z) 4 [1]

A diagram representing the ionic components and their relationship within the crystal lattice is

provided below.
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Ionic components of Cesium Chromate.

Experimental Protocols: Synthesis of Cesium
Chromate
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Cesium chromate can be synthesized via several aqueous reaction pathways. The selection

of a method depends on the available starting materials.

Method 1: Reaction of Cesium Carbonate with Chromic
Acid
This method involves the reaction of an aqueous solution of cesium carbonate with

chromium(VI) oxide (chromic acid in solution), which produces cesium chromate and evolves

carbon dioxide gas.[1][3]

Reaction: CrO₃(aq) + Cs₂CO₃(aq) → Cs₂CrO₄(aq) + CO₂(g)[1][3]

Protocol:

Dissolve a stoichiometric amount of chromium(VI) oxide in distilled water to form a chromic

acid solution.

Separately, prepare an aqueous solution of cesium carbonate.

Slowly add the cesium carbonate solution to the chromic acid solution with constant stirring.

Observe for the evolution of carbon dioxide gas.

Once the reaction is complete (i.e., gas evolution ceases), gently heat the resulting yellow

solution to concentrate it.

Allow the solution to cool slowly to room temperature, followed by further cooling in an ice

bath to promote crystallization of cesium chromate.

Collect the yellow crystals by filtration, wash with a small amount of cold distilled water, and

dry in a desiccator.

Method 2: Salt Metathesis Reaction
This protocol utilizes a double displacement reaction between potassium chromate and cesium

chloride.[1][3] The reaction's success relies on the differential solubility of the resulting salts.

Reaction: K₂CrO₄(aq) + 2 CsCl(aq) → Cs₂CrO₄(aq) + 2 KCl(aq)[1][3]
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Protocol:

Prepare separate concentrated aqueous solutions of potassium chromate and cesium

chloride.

Mix the two solutions with stirring.

Concentrate the resulting mixture by heating to reduce the volume of water.

Cool the solution to induce precipitation. Cesium chromate will crystallize out of the

solution.

Isolate the product crystals via filtration and dry as described in Method 1.

The following diagram illustrates the workflow for the synthesis of cesium chromate.

Method 1: From Cesium Carbonate

Method 2: Salt Metathesis
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Synthesis workflows for Cesium Chromate.
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Applications
Historically, cesium chromate's primary application was in the manufacturing of vacuum

tubes.[1][3][4] It was reacted with reducing agents like silicon or boron to produce cesium

vapor, which acted as a "getter" to remove residual gases.[1][7] Currently, its use is more

limited, serving as a precursor for other compounds in academic research.[1] It also finds some

use as a catalyst in organic synthesis, in the production of specialty glasses, and as an additive

for special light sources.[7][8][9]

Safety and Handling
Cesium chromate is a hazardous substance and must be handled with appropriate safety

precautions. It is classified as a strong oxidizer, a carcinogen, and an environmental hazard.[1]

[4] As a hexavalent chromium compound, it is toxic and can cause skin sensitization and

irritation to the respiratory tract.[4][10]

Handling Recommendations:

Handle in a well-ventilated area, preferably within a fume hood.[10]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[10]

Avoid creating dust.[10]

Store in a tightly sealed container in a cool, dry place, away from combustible materials and

reducing agents.[10]

Dispose of waste in accordance with local, state, and federal regulations.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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